Cas no 474879-32-8 (O,O-bis5-methyl-2-(propan-2-yl)cyclohexyl 4-(dimethylamino)phenylphosphonothioate)

• Product Name: O,O-bis5-methyl-2-(propan-2-yl)cyclohexyl 4-(dimethylamino)phenylphosphonothioate
• CAS No: 474879-32-8
• MF: C₂₈H₄₈NO₂PS
• MW: 493.724987983704
• CID: 6284258
• PubChem ID: 3430806
• Update Time: 2025-07-09

O,O-bis5-methyl-2-(propan-2-yl)cyclohexyl 4-(dimethylamino)phenylphosphonothioate Chemical and Physical Properties

Names and Identifiers

• O,O-bis5-methyl-2-(propan-2-yl)cyclohexyl 4-(dimethylamino)phenylphosphonothioate
• 4-bis[(5-methyl-2-propan-2-ylcyclohexyl)oxy]phosphinothioyl-N,N-dimethylaniline
• F0794-0093
• O,O-bis(2-isopropyl-5-methylcyclohexyl) (4-(dimethylamino)phenyl)phosphonothioate
• AKOS005624177
• O,O-bis[5-methyl-2-(propan-2-yl)cyclohexyl] [4-(dimethylamino)phenyl]phosphonothioate
• 474879-32-8

• Inchi： 1S/C28H48NO2PS/c1-19(2)25-15-9-21(5)17-27(25)30-32(33,24-13-11-23(12-14-24)29(7)8)31-28-18-22(6)10-16-26(28)20(3)4/h11-14,19-22,25-28H,9-10,15-18H2,1-8H3
• InChI Key： OMYMSUJRDIGNLW-UHFFFAOYSA-N
• SMILES： S=P(C1C=CC(=CC=1)N(C)C)(OC1CC(C)CCC1C(C)C)OC1CC(C)CCC1C(C)C

Computed Properties

• Exact Mass: 493.314
• Monoisotopic Mass: 493.314
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 33
• Rotatable Bond Count: 8
• Complexity: 608
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 6
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 9.8
• Topological Polar Surface Area: 53.8Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Phenylphosphonothioates

Additional information on O,O-bis5-methyl-2-(propan-2-yl)cyclohexyl 4-(dimethylamino)phenylphosphonothioate

Comprehensive Overview of O,O-bis5-methyl-2-(propan-2-yl)cyclohexyl 4-(dimethylamino)phenylphosphonothioate (CAS No. 474879-32-8)

O,O-bis5-methyl-2-(propan-2-yl)cyclohexyl 4-(dimethylamino)phenylphosphonothioate (CAS No. 474879-32-8) is a specialized organophosphorus compound with a unique molecular structure. This compound has garnered significant attention in recent years due to its potential applications in various industrial and research fields. The phosphonothioate group in its structure is particularly noteworthy, as it contributes to the compound's stability and reactivity under specific conditions. Researchers and industry professionals are increasingly interested in understanding its properties, synthesis methods, and potential uses.

The compound's complex name reflects its intricate chemical architecture. The 5-methyl-2-(propan-2-yl)cyclohexyl moieties provide steric bulk, which can influence the compound's interaction with other molecules. Meanwhile, the 4-(dimethylamino)phenyl group introduces electronic effects that may enhance its functionality in certain applications. This combination of structural features makes CAS No. 474879-32-8 a subject of ongoing study in materials science and chemical engineering.

Recent trends in chemical research have highlighted the growing demand for specialized organophosphorus compounds like this one. Environmental concerns and regulatory changes have driven the search for more sustainable and efficient chemical solutions. O,O-bis5-methyl-2-(propan-2-yl)cyclohexyl 4-(dimethylamino)phenylphosphonothioate has been explored as a potential candidate in this context, particularly in applications where precise molecular control is required. Its thermal stability and solubility characteristics make it suitable for advanced formulations.

From a synthetic chemistry perspective, the preparation of CAS No. 474879-32-8 involves carefully controlled reactions to ensure high purity and yield. Modern analytical techniques, such as NMR spectroscopy and mass spectrometry, are essential for characterizing this compound and verifying its structural integrity. These methods also help researchers study its behavior under different conditions, providing valuable data for potential applications.

The compound's potential uses span multiple industries, including advanced materials, specialty chemicals, and research applications. Its unique properties may make it valuable in developing new polymer additives, catalysts, or functional materials. However, further research is needed to fully explore these possibilities and optimize its performance in specific contexts. As with any specialized chemical, proper handling and storage procedures are essential to maintain its quality and stability over time.

In the context of current scientific discourse, O,O-bis5-methyl-2-(propan-2-yl)cyclohexyl 4-(dimethylamino)phenylphosphonothioate represents an interesting case study in molecular design. The growing emphasis on green chemistry principles has led researchers to examine how such compounds might be synthesized more sustainably. This includes exploring alternative reaction pathways, reducing waste generation, and improving energy efficiency during production.

The compound's structure-activity relationships are another area of active investigation. By understanding how its molecular features influence its chemical behavior, scientists can potentially design derivatives with enhanced properties. This approach aligns with broader trends in materials innovation and chemical discovery, where tailored molecular structures are increasingly important for developing advanced solutions.

As research continues, the scientific community remains interested in the potential applications of CAS No. 474879-32-8 in emerging technologies. Its combination of steric and electronic properties makes it a compelling subject for further study. Future investigations may explore its compatibility with other materials, its performance under various environmental conditions, and potential modifications to optimize its characteristics for specific uses.

For professionals working with this compound, staying informed about the latest research findings and technological developments is crucial. The field of specialty chemicals is rapidly evolving, and compounds like O,O-bis5-methyl-2-(propan-2-yl)cyclohexyl 4-(dimethylamino)phenylphosphonothioate may play important roles in future innovations. Continued collaboration between academic researchers and industrial chemists will be essential to unlock its full potential while addressing practical considerations related to synthesis, handling, and application.